Cas no 588673-94-3 (5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol)
5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a thiol group at the 3-position and an ethyl group at the 4-position. The 5-position is functionalized with a (3,4-dimethylphenoxy)methyl moiety, enhancing its potential for diverse chemical interactions. This structure suggests utility as an intermediate in pharmaceutical or agrochemical synthesis, where the triazole-thiol scaffold may contribute to bioactivity. The presence of electron-donating methyl groups on the phenyl ring could influence reactivity and solubility. Its well-defined molecular architecture allows for precise modifications, making it a valuable building block in medicinal chemistry and material science applications.
588673-94-3 structure
Product Name:5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol
CAS No:588673-94-3
MF:C13H17N3OS
MW:263.35858130455
MDL:MFCD03943519
CID:872051
Update Time:2026-04-29
5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5-((3,4-Dimethylphenoxy)methyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
- 3-[(3,4-dimethylphenoxy)methyl]-4-ethyl-1H-1,2,4-triazole-5-thione
- 5-[(3,4-dimethylphenoxy)methyl]-4-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 5-[(3,4-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
- 5-[(3,4-dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
- ART-CHEM-BB B018081
- AC1MYE3C
- ALBB-003399
- BBL016812
- CTK6E9019
- MolPort-001-574-559
- STK435180
- 5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol
-
- MDL: MFCD03943519
- Inchi: InChI=1S/C13H17N3OS/c1-4-16-12(14-15-13(16)18)8-17-11-6-5-9(2)10(3)7-11/h5-7H,4,8H2,1-3H3,(H,15,18)
- InChI Key: CTXPCGMKEKORRJ-UHFFFAOYSA-N
- SMILES: CCN1C(=NN=C1S)COC2=CC=C(C)C(=C2)C
Computed Properties
- Exact Mass: 263.10900
- Monoisotopic Mass: 263.109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.2
- Boiling Point: 380.3°C at 760 mmHg
- Flash Point: 183.8°C
- Refractive Index: 1.611
- PSA: 78.74000
- LogP: 2.78250
5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B416373-100mg |
5-[(3,4-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol |
588673-94-3 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B416373-500mg |
5-[(3,4-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol |
588673-94-3 | 500mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B416373-1g |
5-[(3,4-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol |
588673-94-3 | 1g |
$ 320.00 | 2022-06-07 | ||
| Chemenu | CM114686-1g |
5-[(3,4-dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol |
588673-94-3 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM114686-5g |
5-[(3,4-dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol |
588673-94-3 | 95% | 5g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y1266778-1g |
5-[(3,4-dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol |
588673-94-3 | 95% | 1g |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1266778-5g |
5-[(3,4-dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol |
588673-94-3 | 95% | 5g |
$650 | 2024-06-06 | |
| abcr | AB214894-1 g |
5-[(3,4-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol; 95% |
588673-94-3 | 1g |
€217.60 | 2023-05-06 | ||
| abcr | AB214894-5 g |
5-[(3,4-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol; 95% |
588673-94-3 | 5g |
€723.20 | 2023-05-06 | ||
| abcr | AB214894-1g |
5-[(3,4-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol, 95%; . |
588673-94-3 | 95% | 1g |
€230.10 | 2025-04-17 |
5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
588673-94-3 (5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol) Related Products
- 588673-46-5(5-1-(3,5-Dimethylphenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol)
- 588692-06-2(5-1-(2-Chloro-5-methylphenoxy)ethyl-4-ethyl-4H-1,2,4-triazole-3-thiol)
- 156867-74-2(5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol)
- 590353-81-4(4-Allyl-5-(2-chloro-5-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)
- 590354-68-0(4-Allyl-5-(2,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)
- 334497-08-4(4-Allyl-5-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol)
- 333767-06-9(4-Allyl-5-(4-chlorophenoxy)methyl-4H-1,2,4-triazole-3-thiol)
- 335215-60-6(5-(4-Chlorophenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol)
- 588673-95-4(4-Ethyl-5-1-(3-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol)
- 588673-87-4(4-Ethyl-5-1-(2-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk